Cas no 2228372-97-0 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol)

3-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol is a heterocyclic compound featuring a pyrazole core fused with an azetidine ring bearing a hydroxyl group at the 3-position. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both pyrazole and azetidine moieties enhances its utility in designing bioactive molecules, particularly in medicinal chemistry for targeting selective receptors or enzymes. The hydroxyl group offers a versatile handle for further functionalization, enabling derivatization into more complex scaffolds. Its well-defined stereochemistry and stability under standard conditions make it a reliable building block for research and industrial applications requiring precise molecular architectures.
3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol structure
2228372-97-0 structure
Product Name:3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
CAS No:2228372-97-0
MF:C10H17N3O
MW:195.261482000351
CID:5856527
PubChem ID:165672939
Update Time:2025-05-23

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
    • EN300-1786972
    • 2228372-97-0
    • Inchi: 1S/C10H17N3O/c1-4-13-8(3)9(7(2)12-13)10(14)5-11-6-10/h11,14H,4-6H2,1-3H3
    • InChI Key: AAVTWPGKMSAEEV-UHFFFAOYSA-N
    • SMILES: OC1(C2C(C)=NN(CC)C=2C)CNC1

Computed Properties

  • Exact Mass: 195.137162174g/mol
  • Monoisotopic Mass: 195.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 50.1Ų

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol Pricemore >>

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Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol

3-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Azetidin-3-Ol: A Comprehensive Overview

The compound 3-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Azetidin-3-Ol, with the CAS number 2228372-97-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with an azetidine moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is substituted with ethyl and dimethyl groups, while the azetidine ring is a four-membered saturated ring with an alcohol functional group at the 3-position. This combination makes the compound a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Azetidin-3-Ol as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's unique structure allows for high specificity and affinity towards these targets, making it a valuable tool in drug design.

One of the most exciting developments involving this compound is its role in antitumor research. Preclinical studies have demonstrated that 3-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Azetidin-3-Ol exhibits potent anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. The compound's ability to target specific oncogenic pathways has been validated in both in vitro and in vivo models, suggesting its potential as a novel chemotherapeutic agent.

In addition to its antitumor properties, this compound has also shown promise in anti-inflammatory research. Studies have revealed that 3-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Azetidin

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